Cas no 1795450-53-1 (2-{2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}-2,3-dihydropyridazin-3-one)

• Product Name: 2-{2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}-2,3-dihydropyridazin-3-one
• CAS No: 1795450-53-1
• MF: C₁₇H₁₈ClN₃O₂S
• MW: 363.861721515656
• CID: 5369454
• Update Time: 2025-10-29

2-{2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-[2-[7-(2-Chlorophenyl)tetrahydro-1,4-thiazepin-4(5H)-yl]-2-oxoethyl]-3(2H)-pyridazinone
• 2-{2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}-2,3-dihydropyridazin-3-one

• Inchi： 1S/C17H18ClN3O2S/c18-14-5-2-1-4-13(14)15-7-9-20(10-11-24-15)17(23)12-21-16(22)6-3-8-19-21/h1-6,8,15H,7,9-12H2
• InChI Key： QNYDGJBQMIARAF-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(N2CCC(C3=CC=CC=C3Cl)SCC2)=O)N=CC=C1

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 562.8±60.0 °C(Predicted)
• pka: -1.33±0.20(Predicted)

Additional information on 2-{2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}-2,3-dihydropyridazin-3-one

Compound CAS No. 1795450-53-1: 2-{2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}-2,3-dihydropyridazin-3-one

Compound CAS No. 1795450-53-1, also known as 2-{2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}-2,3-dihydropyridazin-3-one, is a complex organic molecule with significant potential in the field of drug discovery and chemical synthesis. This compound belongs to the class of thiazepines and pyridazines, which are known for their diverse biological activities and structural versatility.

The molecular structure of this compound is characterized by a thiazepane ring system fused with a pyridazine moiety. The presence of a chlorophenyl group further enhances its chemical reactivity and pharmacological properties. Recent studies have highlighted the importance of such heterocyclic compounds in targeting various disease states, including cancer, inflammation, and neurodegenerative disorders.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, cyclization, and oxidation reactions. The use of advanced catalytic systems and green chemistry principles has made its synthesis more efficient and environmentally friendly. Researchers have also explored the stereochemical outcomes of its synthesis, which are critical for determining its biological activity.

CAS No. 1795450-53-1 has shown promising results in preclinical studies as a potential therapeutic agent. Its ability to modulate key cellular pathways involved in apoptosis, angiogenesis, and signal transduction makes it a valuable candidate for drug development. For instance, studies have demonstrated its efficacy in inhibiting the growth of cancer cells in vitro and in vivo models.

Beyond its pharmacological applications, this compound also finds utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers are actively investigating its potential as a component in light-emitting diodes (LEDs) and solar cells.

In conclusion, CAS No. 1795450-53-1, or 2-{2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}-2,3-dihydropyridazin-3-one, represents a significant advancement in the field of organic chemistry. Its versatile structure and diverse applications underscore the importance of continued research into its properties and potential uses.